Cas no 2140416-33-5 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid
• CAS No: 2140416-33-5
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6079771
• PubChem ID: 165518906
• Update Time: 2025-10-29

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclopentyl]acetic acid
• 2140416-33-5
• EN300-1285351

• Inchi： 1S/C24H27NO4/c1-23(2)12-7-13-24(23,14-21(26)27)25-22(28)29-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20H,7,12-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： FJRBCVJSFFMKKO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid

Comprehensive Overview of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid (CAS No. 2140416-33-5)

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid (CAS No. 2140416-33-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating complex peptides, which are critical in drug discovery and biotechnology applications.

The Fmoc-protected amino acid derivative is particularly notable for its stability under basic conditions, a property that aligns with modern green chemistry trends. As sustainability becomes a focal point in chemical research, compounds like 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid are gaining attention for their efficiency and reduced environmental impact compared to traditional reagents. This aligns with frequent search queries such as "eco-friendly peptide synthesis" and "sustainable Fmoc chemistry."

In the context of peptide therapeutics, a rapidly growing field, this compound plays a pivotal role. Peptide-based drugs are increasingly popular due to their high specificity and lower toxicity, addressing common search terms like "next-generation peptide drugs" and "Fmoc in biopharmaceuticals." The 2,2-dimethylcyclopentylacetic acid backbone contributes to enhanced conformational rigidity, improving the bioavailability of synthetic peptides—a hot topic in medicinal chemistry forums and publications.

From a technical perspective, the compound's CAS No. 2140416-33-5 is often referenced in patent literature and academic journals. Its synthesis involves multi-step organic reactions, including carbodiimide-mediated couplings, which are frequently discussed in search queries like "Fmoc-amino acid coupling optimization." The steric hindrance from the dimethylcyclopentyl group also makes it an interesting case study for researchers investigating steric effects in peptide design.

Analytical techniques such as HPLC and mass spectrometry are essential for characterizing 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclopentylacetic acid, addressing common laboratory questions like "HPLC methods for Fmoc compounds." The compound’s UV activity, attributed to the fluorenyl moiety, further simplifies purification monitoring—a practical advantage highlighted in many online research communities.

In summary, CAS No. 2140416-33-5 represents a critical tool for advancing peptide science, combining synthetic utility with alignment to contemporary research priorities. Its applications span from academic labs to industrial-scale drug production, making it a recurring subject in scientific databases and search engine queries worldwide.